(4-Formyl-3,5-dimethylphenoxy)-acetic acid methyl ester

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: methyl 2-(4-formyl-3,5-dimethylphenoxy)acetate
• InChI: InChI=1S/C12H14O4/c1-8-4-10(16-7-12(14)15-3)5-9(2)11(8)6-13/h4-6H,7H2,1-3H3
• InChI Key: OQJVYZMVYGZKFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C=O)C)OCC(=O)OC

Description

(4-Formyl-3,5-dimethylphenoxy)-acetic acid methyl ester is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-hydroxy-2,6-dimethylbenzaldehyde (1.3 g, 8.6 mmol) and bromoacetic acid methyl ester (0.98 ml, 10.3 mmol) in DMF (20 mL) was added K2CO3 (1.8 g, 12.9 mmol). The suspension was stirred at ambient temperature overnight then the reaction mixture was partioned between water and EtOAc. The aqueous layer was extracted with EtOAc and the organic layer was dried with MgSO4, filtered and concentrated. Purification by flash chromatography using heptane/EtOAc (5:1) as eluent gave (4-formyl-3,5-dimethylphenoxy)-acetic acid methyl ester as a yellow solid.